Cas no 1805252-95-2 (2,4-Dichloro-6-(difluoromethyl)pyridine)

• Product Name: 2,4-Dichloro-6-(difluoromethyl)pyridine
• CAS No: 1805252-95-2
• MF: C₆H₃Cl₂F₂N
• MW: 197.997526407242
• CID: 4926640
• PubChem ID: 20066134
• Update Time: 2026-02-27

2,4-Dichloro-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-6-(difluoromethyl)pyridine
• MFCD25476747
• DB-148811
• 1805252-95-2
• RYCXDGINNLHAIA-UHFFFAOYSA-N
• AT38206
• SCHEMBL9787161
• 2,4-Dichloro-6-(difluoromethyl)pyridine

• Inchi： 1S/C6H3Cl2F2N/c7-3-1-4(6(9)10)11-5(8)2-3/h1-2,6H
• InChI Key： RYCXDGINNLHAIA-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C(F)F)C=1)Cl

Computed Properties

• Exact Mass: 196.9610608g/mol
• Monoisotopic Mass: 196.9610608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,4-Dichloro-6-(difluoromethyl)pyridine

Introduction to 2,4-Dichloro-6-(difluoromethyl)pyridine (CAS No. 1805252-95-2)

2,4-Dichloro-6-(difluoromethyl)pyridine (CAS No. 1805252-95-2) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and agrochemical development. This compound is characterized by its unique molecular structure, which includes two chlorine atoms and a difluoromethyl group attached to a pyridine ring. The combination of these functional groups imparts specific chemical properties that make it an attractive candidate for various scientific and industrial applications.

The molecular formula of 2,4-Dichloro-6-(difluoromethyl)pyridine is C₇H₃Cl₂F₂N, and its molecular weight is approximately 198.00 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a boiling point of around 130°C at 10 mmHg. Its solubility in water is low, but it is soluble in common organic solvents such as dichloromethane, acetone, and ethanol.

In the realm of chemical synthesis, 2,4-Dichloro-6-(difluoromethyl)pyridine serves as a valuable building block for the preparation of more complex molecules. The presence of the difluoromethyl group introduces unique electronic and steric effects that can influence the reactivity and selectivity of subsequent transformations. For instance, recent studies have demonstrated its utility in the synthesis of fluorinated heterocycles, which are important intermediates in the development of novel pharmaceuticals and agrochemicals.

In pharmaceutical research, 2,4-Dichloro-6-(difluoromethyl)pyridine has garnered attention due to its potential as a precursor for the synthesis of bioactive compounds. Fluorinated pyridines are known to exhibit enhanced metabolic stability and improved pharmacokinetic properties compared to their non-fluorinated counterparts. This makes them particularly useful in the design of drugs targeting specific biological pathways. For example, researchers have explored the use of this compound in the development of inhibitors for enzymes involved in cancer progression and neurodegenerative diseases.

The agrochemical industry has also shown interest in 2,4-Dichloro-6-(difluoromethyl)pyridine. Fluorinated pyridines are often used as intermediates in the synthesis of herbicides and fungicides due to their ability to enhance the efficacy and selectivity of these compounds. Recent studies have highlighted the potential of this compound in the development of new herbicides that are effective against resistant weed species while minimizing environmental impact.

Safety considerations are paramount when handling 2,4-Dichloro-6-(difluoromethyl)pyridine. While it is not classified as a hazardous material under current regulations, appropriate precautions should be taken to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 2,4-Dichloro-6-(difluoromethyl)pyridine (CAS No. 1805252-95-2) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and agrochemical development. Its unique molecular structure and favorable chemical properties make it an essential tool for scientists and researchers working in these fields. As ongoing research continues to uncover new possibilities for its use, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.